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Unidentified Substance: "Tridoxine" Disposal
Procedures Cannot Be Provided Without
Chemical Identification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tridoxine

Cat. No.: B1207250

Providing safe and accurate disposal procedures for any chemical substance is paramount for
laboratory safety and environmental protection. However, a thorough search for a compound
named "Tridoxine" has yielded no definitive chemical entity under that name. The information
available is ambiguous and appears to be associated with other substances, making it
impossible to provide the requested disposal and safety information.

Initial searches for "Tridoxine" and its associated CAS number (39295-60-8) have linked the
term to mixtures containing Trimethoprim. This suggests that "Tridoxine" may be a trade
name, a regional identifier, or a potential misspelling of a different chemical. Without a precise
chemical identity, including the correct chemical name and ideally a confirmed CAS number for
the pure substance, outlining proper disposal procedures would be irresponsible and could
lead to unsafe laboratory practices.

To fulfill your request for essential safety and logistical information regarding the disposal of the
substance you are working with, please provide the following clarification:

e Correct Chemical Name: What is the specific chemical name of the active ingredient or
compound you refer to as "Tridoxine"?

e CAS Number: Can you provide a verified Chemical Abstracts Service (CAS) number for the
substance in question?
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o Supplier Information: Information from the supplier, such as a Safety Data Sheet (SDS),
would definitively identify the compound and its hazardous properties.

Once the chemical has been accurately identified, a comprehensive guide to its proper
disposal can be developed, including the following sections as requested:

Hazard Identification and Classification: A summary of the chemical's hazards.
e Regulatory Compliance: Guidance on disposal in accordance with relevant regulations.

o Step-by-Step Disposal Protocol: Detailed instructions for waste segregation, collection,
storage, and disposal.

o Data Presentation: A table summarizing key quantitative data.
o Experimental Protocols: Methodologies for any relevant compatibility or degradation studies.
 Visual Workflow: A diagram illustrating the decision-making process for disposal.

The commitment to providing value beyond the product itself necessitates a foundation of
accuracy and safety. We look forward to assisting you with proper disposal procedures upon
receiving the necessary chemical identification.

 To cite this document: BenchChem. [Unidentified Substance: "Tridoxine" Disposal
Procedures Cannot Be Provided Without Chemical Identification]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1207250#tridoxine-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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